CID 9574921
CID 9574921
Brand Name:
Vulcanchem
CAS No.:
10238-70-7
VCID:
VC0084821
InChI:
InChI=1S/C43H49N3O11/c1-19-13-12-14-20(2)42(53)46-34-33-32(44-26-15-10-11-16-27(26)45-33)29-30(38(34)51)37(50)24(6)40-31(29)41(52)43(8,57-40)55-18-17-28(54-9)21(3)39(56-25(7)47)23(5)36(49)22(4)35(19)48/h10-19,21-23,28,35-36,39,44-45,48-50H,1-9H3/b13-12+,18-17+,20-14-,46-34?/t19-,21+,22+,23+,28-,35-,36+,39+,43-/m0/s1
SMILES:
CC1C=CC=C(C(=O)N=C2C3=C(C4=C(C2=O)C(=C(C5=C4C(=O)C(O5)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)NC6=CC=CC=C6N3)C
Molecular Formula:
C43H49N3O11
Molecular Weight:
783.9 g/mol
CID 9574921
CAS No.: 10238-70-7
Main Products
VCID: VC0084821
Molecular Formula: C43H49N3O11
Molecular Weight: 783.9 g/mol
CAS No. | 10238-70-7 |
---|---|
Product Name | CID 9574921 |
Molecular Formula | C43H49N3O11 |
Molecular Weight | 783.9 g/mol |
IUPAC Name | [(7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-2,15,17-trihydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23,37-trioxo-8,38-dioxa-24,27,34-triazahexacyclo[23.11.1.14,7.05,36.026,35.028,33]octatriaconta-1(36),2,4,9,19,21,24,26(35),28,30,32-undecaen-13-yl] acetate |
Standard InChI | InChI=1S/C43H49N3O11/c1-19-13-12-14-20(2)42(53)46-34-33-32(44-26-15-10-11-16-27(26)45-33)29-30(38(34)51)37(50)24(6)40-31(29)41(52)43(8,57-40)55-18-17-28(54-9)21(3)39(56-25(7)47)23(5)36(49)22(4)35(19)48/h10-19,21-23,28,35-36,39,44-45,48-50H,1-9H3/b13-12+,18-17+,20-14-,46-34?/t19-,21+,22+,23+,28-,35-,36+,39+,43-/m0/s1 |
Standard InChIKey | WHAAGRVNWJAAQE-YUPOEVIASA-N |
Isomeric SMILES | C[C@H]1/C=C/C=C(\C(=O)N=C2C3=C(C4=C(C2=O)C(=C(C5=C4C(=O)[C@](O5)(O/C=C/[C@@H]([C@H]([C@H]([C@@H]([C@@H]([C@@H]([C@H]1O)C)O)C)OC(=O)C)C)OC)C)C)O)NC6=CC=CC=C6N3)/C |
SMILES | CC1C=CC=C(C(=O)N=C2C3=C(C4=C(C2=O)C(=C(C5=C4C(=O)C(O5)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)NC6=CC=CC=C6N3)C |
Canonical SMILES | CC1C=CC=C(C(=O)N=C2C3=C(C4=C(C2=O)C(=C(C5=C4C(=O)C(O5)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)NC6=CC=CC=C6N3)C |
PubChem Compound | 9574921 |
Last Modified | Nov 09 2021 |
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